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Compound of Interest

Compound Name: cobalt(2+),dioxido(dioxo)chromium

Cat. No.: B089288

Cobalt(ll) Chromate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of cobalt(ll) chromate (CoCrOa), a compound of interest in various research and
industrial applications. This document summarizes key data, outlines a general synthesis
methodology, and presents a logical workflow for its preparation.

Physical Properties

Cobalt(ll) chromate is an inorganic compound with distinct physical characteristics. Pure
cobalt(ll) chromate appears as gray-black crystals, while the commercially available form is
often a brown or yellowish-brown powder or lumps. It is generally considered insoluble in water
but demonstrates solubility in mineral acids, solutions of chromium trioxide, as well as in alkali
and ammonium hydroxide solutions. The compound decomposes upon heating, and a specific
melting point has not been readily reported.

Table 1: Quantitative Physical Properties of Cobalt(ll) Chromate
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Property

Value

Molecular Formula

CoCrOa

Molecular Weight 174.93 g/mol [1][2][3]
Density 5.140 g/cm3[4]
Melting Point Decomposes upon heating[2][5][6]

Chemical Properties

Cobalt(ll) chromate is a strong oxidizing agent and may intensify fires, particularly when in

contact with combustible materials. It is incompatible with strong reducing agents. Thermal

decomposition of cobalt(ll) chromate can lead to the release of irritating gases and vapors.

From a toxicological perspective, it is classified as a carcinogen and a skin sensitizer,

necessitating careful handling and appropriate personal protective equipment.

Table 2: Chemical and Safety Information for Cobalt(Il) Chromate

Property

Description

Chemical Formula

CoCrOa[1][2][3]

IUPAC Name

Cobalt(2+);dioxido(dioxo)chromium

Solubility

Insoluble in water. Soluble in mineral acids,
chromium trioxide solutions, alkali, and

ammonium hydroxide.[7]

Reactivity

Strong oxidizer. Incompatible with strong

reducing agents and combustible materials.

Hazards

May intensify fire; oxidizer. Causes severe skin
burns and eye damage. May cause an allergic
skin reaction. May cause allergy or asthma
symptoms or breathing difficulties if inhaled.

May cause cancer by inhalation.[8]
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It is crucial to distinguish cobalt(Il) chromate (CoCrOa) from cobalt chromite (CoCr20a4). Cobalt
chromite is a mixed oxide with a spinel crystal structure and exhibits a significantly higher
melting point.

Experimental Protocols

General Synthesis of Cobalt(ll) Chromate via Precipitation
While specific, detailed experimental protocols for the synthesis of cobalt(ll) chromate are not
widely available in the reviewed literature, a general method based on the principles of

inorganic salt precipitation can be employed. This typically involves the reaction of a soluble
cobalt(ll) salt with a soluble chromate salt in an aqueous solution.

Materials:

A soluble cobalt(ll) salt (e.g., cobalt(ll) nitrate hexahydrate, Co(NO3)2:-6H20)

A soluble chromate salt (e.g., potassium chromate, K2CrOa)

Deionized water

Filtration apparatus (e.g., Buchner funnel, filter paper)

Drying oven
Procedure:

o Preparation of Reactant Solutions: Prepare separate aqueous solutions of the cobalt(ll) salt
and the chromate salt of known concentrations.

» Precipitation: Slowly add the chromate salt solution to the cobalt(ll) salt solution with
constant stirring. A precipitate of cobalt(ll) chromate should form immediately due to its low
solubility in water. The addition should be done dropwise to ensure the formation of uniform
particles.

» Digestion (Optional): The mixture may be gently heated and stirred for a period to encourage
the growth of larger, more easily filterable crystals.
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« Filtration and Washing: The precipitate is collected by filtration. The collected solid is then
washed several times with deionized water to remove any soluble impurities and unreacted
starting materials.

e Drying: The washed precipitate is dried in an oven at a suitable temperature (e.g., 100-120
°C) to remove residual water. The final product is a solid powder of cobalt(ll) chromate.

Visualizations

Diagram 1: General Workflow for the Precipitation Synthesis of Cobalt(ll) Chromate
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General Synthesis Workflow for Cobalt(ll) Chromate

Prepare Aqueous Solution of Soluble Cobalt(Il) Salt Prepare Aqueous Solution of Soluble Chromate Salt

Mix Solutions with Stirring

Precipitation of Cobalt(ll) Chromate

'

Filter the Precipitate

'

Wash Precipitate with Deionized Water

'

Dry the Precipitate in Oven

Obtain Solid Cobalt(ll) Chromate

Click to download full resolution via product page

Caption: A flowchart illustrating the general steps for synthesizing cobalt(ll) chromate via a
precipitation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Physical and chemical properties of cobalt(ll)
chromate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089288#physical-and-chemical-properties-of-cobalt-
ii-chromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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